Cas no 1882668-30-5 ((4-Methylthiophen-2-yl)(phenyl)methanamine)

• Product Name: (4-Methylthiophen-2-yl)(phenyl)methanamine
• CAS No: 1882668-30-5
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 6303524
• PubChem ID: 130704579
• Update Time: 2025-08-05

(4-Methylthiophen-2-yl)(phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-methylthiophen-2-yl)(phenyl)methanamine
• EN300-1270065
• 1882668-30-5
• (4-Methylthiophen-2-yl)(phenyl)methanamine

• Inchi： 1S/C12H13NS/c1-9-7-11(14-8-9)12(13)10-5-3-2-4-6-10/h2-8,12H,13H2,1H3
• InChI Key： CFEAOOATPRKFJR-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 203.07687059g/mol
• Monoisotopic Mass: 203.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Additional information on (4-Methylthiophen-2-yl)(phenyl)methanamine

(4-Methylthiophen-2-yl)(phenyl)methanamine: A Comprehensive Overview

The compound with CAS No. 1882668-30-5, commonly referred to as (4-Methylthiophen-2-yl)(phenyl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methylthiophene ring with a phenyl group and an amine functional group. The methylthiophene moiety, specifically at the 4-position, contributes to the compound's distinct chemical properties, making it a valuable subject for research and potential applications.

Recent studies have highlighted the importance of (4-Methylthiophen-2-yl)(phenyl)methanamine in various chemical reactions and biological systems. Its structure allows for versatile reactivity, particularly in reactions involving nucleophilic substitution and aromatic substitution. Researchers have explored its potential as a precursor in the synthesis of more complex molecules, such as pharmaceutical agents and advanced materials. The compound's ability to act as both a nucleophile and an electrophile makes it a versatile building block in organic synthesis.

In terms of physical properties, (4-Methylthiophen-2-yl)(phenyl)methanamine exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents like dichloromethane and ethanol is moderate, which facilitates its use in various laboratory settings. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating that it remains stable under mild conditions but undergoes decomposition at elevated temperatures.

The synthesis of (4-Methylthiophen-2-yl)(phenyl)methanamine typically involves multi-step processes, often starting from readily available starting materials such as methylthiophene derivatives and aromatic amines. One common approach involves the nucleophilic substitution of a methylthiophene derivative with an aromatic amine, followed by purification steps to isolate the final product. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields.

From an applications perspective, (4-Methylthiophen-2-yl)(phenyl)methanamine has shown promise in several areas. In pharmacology, its structure suggests potential as a lead compound for drug development, particularly in targeting specific receptors or enzymes. Preclinical studies have indicated that the compound exhibits moderate bioactivity against certain cancer cell lines, prompting further investigation into its therapeutic potential.

In materials science, the compound's unique electronic properties make it a candidate for use in organic electronics. Researchers have explored its application as a component in organic semiconductors and conductive polymers, where its ability to facilitate electron transport could enhance device performance.

Recent research has also delved into the environmental impact of (4-Methylthiophen-2-yl)(phenyl)methanamine. Studies have assessed its biodegradability and toxicity profiles, with findings suggesting that it is not inherently hazardous under normal usage conditions. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, (4-Methylthiophen-2-yl)(phenyl)methanamine stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development efforts.